Cas no 1234992-93-8 (phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate)

• Product Name: phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate
• CAS No: 1234992-93-8
• MF: C₂₃H₃₁N₃O₄
• MW: 413.509946107864
• CID: 6408093
• PubChem ID: 49682512
• Update Time: 2025-05-19

phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate
• GRULTFXGEQNWHU-UHFFFAOYSA-N
• AKOS024489818
• F5016-1878
• 1234992-93-8
• phenyl 4-[[[2-[2-(cyclohexen-1-yl)ethylamino]-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• phenyl 4-((2-((2-(cyclohex-1-en-1-yl)ethyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate
• VU0629460-1
• phenyl 4-[({[2-(cyclohex-1-en-1-yl)ethyl]carbamoyl}formamido)methyl]piperidine-1-carboxylate

• Inchi： 1S/C23H31N3O4/c27-21(24-14-11-18-7-3-1-4-8-18)22(28)25-17-19-12-15-26(16-13-19)23(29)30-20-9-5-2-6-10-20/h2,5-7,9-10,19H,1,3-4,8,11-17H2,(H,24,27)(H,25,28)
• InChI Key： GRULTFXGEQNWHU-UHFFFAOYSA-N
• SMILES： N1(C(OC2=CC=CC=C2)=O)CCC(CNC(C(NCCC2CCCCC=2)=O)=O)CC1

Computed Properties

• Exact Mass: 413.23145648g/mol
• Monoisotopic Mass: 413.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate

Phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate (CAS 1234992-93-8): A Comprehensive Overview

In the ever-evolving field of medicinal chemistry and pharmaceutical research, phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate (CAS 1234992-93-8) has emerged as a compound of significant interest. This structurally complex molecule combines a piperidine carboxylate core with a cyclohexenyl ethylcarbamoyl moiety, creating unique pharmacological potential that researchers are actively exploring.

The molecular architecture of phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate features several pharmacologically relevant groups. The piperidine ring system is a common scaffold in CNS-active compounds, while the phenyl carboxylate group enhances membrane permeability. The cyclohexenyl component introduces conformational constraints that may influence receptor binding specificity, making this compound particularly interesting for structure-activity relationship studies.

Recent scientific literature indicates growing interest in CAS 1234992-93-8 derivatives for their potential in modulating neurological pathways. With increasing global focus on neurodegenerative diseases and mental health disorders, compounds with piperidine-carboxylate structures are being extensively investigated for their ability to cross the blood-brain barrier and interact with various neurotransmitter systems.

The synthesis of phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate typically involves multi-step organic transformations. Key steps often include the formation of the carbamoyl formamido linkage and subsequent piperidine carboxylation. Researchers emphasize the importance of controlling stereochemistry at multiple centers during synthesis to ensure biological activity.

From a pharmaceutical development perspective, CAS 1234992-93-8 presents interesting physicochemical properties. The compound's logP value suggests moderate lipophilicity, which is favorable for both absorption and distribution characteristics. The presence of both hydrogen bond donors and acceptors in its structure contributes to its potential for specific molecular interactions.

In drug discovery pipelines, derivatives of phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate are being evaluated for various therapeutic applications. The cyclohexenyl-ethylcarbamoyl moiety in particular has drawn attention for its potential to confer selectivity in target engagement, reducing off-target effects that often plague CNS drug development.

The global market for specialized pharmaceutical intermediates like CAS 1234992-93-8 has shown steady growth, driven by increased R&D investment in neurological and psychiatric medications. Contract research organizations frequently seek such structurally complex compounds for client projects focused on innovative therapeutic approaches.

Analytical characterization of phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate typically employs advanced techniques including HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for confirming structural integrity and purity, especially when the compound is intended for biological evaluation.

Recent patent literature reveals growing intellectual property activity surrounding piperidine-carboxylate derivatives similar to CAS 1234992-93-8. Pharmaceutical companies are particularly interested in protecting novel synthetic routes and specific crystalline forms that might offer advantages in formulation development.

From a safety perspective, preliminary toxicological studies on related cyclohexenyl-ethylcarbamoyl compounds suggest favorable profiles, though comprehensive evaluation of phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate specifically remains ongoing. Researchers emphasize the importance of thorough ADMET profiling for such structurally novel compounds.

The future research directions for CAS 1234992-93-8 appear promising. With increasing understanding of neurological targets and improved computational modeling capabilities, medicinal chemists are better positioned to explore the full potential of this piperidine-carboxylate derivative and its analogs.

In conclusion, phenyl 4-({2-(cyclohex-1-en-1-yl)ethylcarbamoyl}formamido)methylpiperidine-1-carboxylate represents an intriguing case study in modern medicinal chemistry. Its complex structure embodies several pharmacologically desirable features, while the ongoing research into its applications reflects the dynamic nature of contemporary drug discovery. As scientific understanding of neurological disorders advances, compounds like CAS 1234992-93-8 will likely continue to attract significant research attention and development interest.